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Compound of Interest

Compound Name:
1-(Benzyloxy)-4-

(bromomethyl)benzene

Cat. No.: B113425 Get Quote

An In-depth Technical Guide to 1-(Benzyloxy)-4-(bromomethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-
(benzyloxy)-4-(bromomethyl)benzene, including its physicochemical properties, safety

information, and applications in organic synthesis. This document is intended to serve as a key

resource for professionals in research and drug development.

Chemical and Physical Properties
1-(Benzyloxy)-4-(bromomethyl)benzene, also known as 4-benzyloxybenzyl bromide, is a

versatile bifunctional reagent. Its structure features a reactive benzylic bromide useful for

nucleophilic substitution and a benzyl ether that can act as a protecting group.
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Property Value Reference(s)

CAS Number 5544-60-5 [1]

Molecular Formula C₁₄H₁₃BrO [1]

Molecular Weight 277.16 g/mol [1]

Appearance Solid [2]

Melting Point 83-85 °C [2]

Boiling Point 366.0 ± 22.0 °C (Predicted) [2]

Flash Point 143 °C [2]

Solubility
Soluble in dichloromethane;

practically insoluble in water.
[2]

Storage Conditions

Store in an inert atmosphere,

in a freezer at temperatures

under -20°C.

[2]

Material Safety Data
Comprehensive safety data is crucial for the handling of 1-(benzyloxy)-4-
(bromomethyl)benzene. This compound is classified as hazardous, and appropriate safety

precautions must be observed.

GHS Hazard Classification
Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation
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Safety and Handling
Parameter Information

Signal Word Danger

Precautionary Statements

P260, P264, P270, P271, P280,

P301+P330+P331, P302+P352,

P303+P361+P353, P304+P340,

P305+P351+P338, P310, P362+P364, P363,

P403+P233, P405, P501

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety goggles

or a face shield, and a lab coat.[3] Work in a

well-ventilated chemical fume hood.[3] Ensure

an eyewash station and safety shower are

readily accessible.[3]

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://hhpprtv.ornl.gov/issue_papers/BenzylChloride.pdf
https://hhpprtv.ornl.gov/issue_papers/BenzylChloride.pdf
https://hhpprtv.ornl.gov/issue_papers/BenzylChloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.[4] If not breathing,

give artificial respiration.[4] Get

immediate medical

advice/attention.[4]

[4]

Skin Contact

Take off immediately all

contaminated clothing.[4]

Wash with plenty of soap and

water.[4] Get immediate

medical advice/attention.[4]

[4]

Eye Contact

Rinse cautiously with water for

several minutes.[4] Remove

contact lenses, if present and

easy to do.[4] Continue rinsing.

[4] Get immediate medical

advice/attention.[4]

[4]

Ingestion

Rinse mouth.[4] Do NOT

induce vomiting.[4] Never give

anything by mouth to an

unconscious person.[4] Get

immediate medical

advice/attention.[4]

[4]

Fire Fighting and Accidental Release Measures
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Scenario Procedure Reference(s)

Fire Fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as suitable

extinguishing media.[5] Wear

self-contained breathing

apparatus for firefighting if

necessary.[5] Thermal

decomposition generates

carbon oxides and hydrogen

bromide.[4]

[4][5]

Accidental Release

Evacuate unnecessary

personnel and ensure

adequate ventilation.[4] Do not

breathe dust, mist, or spray.[4]

Absorb the spill with inert

material (e.g., sand,

vermiculite) and collect it into a

sealed container for disposal.

[3] Clean the spill area with a

suitable solvent, followed by

soap and water.[3]

[3][4]

Experimental Protocols
1-(Benzyloxy)-4-(bromomethyl)benzene is a valuable reagent in organic synthesis, primarily

used as an alkylating agent to introduce the 4-(benzyloxy)benzyl group.

General Protocol for O-Alkylation of Phenols
(Williamson Ether Synthesis)
This protocol describes the alkylation of a phenolic hydroxyl group using 1-(benzyloxy)-4-
(bromomethyl)benzene.

Materials:
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Phenol derivative

1-(Benzyloxy)-4-(bromomethyl)benzene

Anhydrous potassium carbonate (K₂CO₃)

Acetone or N,N-Dimethylformamide (DMF)

Ethyl acetate

Water

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

To a solution of the phenol (1.0 equivalent) in acetone or DMF, add anhydrous potassium

carbonate (2.0-3.0 equivalents).

Add 1-(benzyloxy)-4-(bromomethyl)benzene (1.1-1.5 equivalents) to the suspension.

Stir the reaction mixture at room temperature or heat to 50-70 °C.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter to remove

inorganic salts.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash successively with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the product by column chromatography on silica gel if necessary.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b113425?utm_src=pdf-body
https://www.benchchem.com/product/b113425?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Benzyl_Bromide/Benzyl_Bromide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for N-Alkylation of Amines
This protocol outlines the alkylation of a primary or secondary amine.

Materials:

Amine

1-(Benzyloxy)-4-(bromomethyl)benzene

Potassium carbonate (K₂CO₃) or another suitable base

Acetonitrile (ACN) or another suitable solvent

Procedure:

To a solution of the amine (1.0 equivalent) in the chosen solvent, add the base (e.g., K₂CO₃,

2-3 equivalents).

Add 1-(benzyloxy)-4-(bromomethyl)benzene (1.1-1.5 equivalents).

Stir the reaction mixture at room temperature or with heating as required.

Monitor the reaction by TLC.

Upon completion, perform an appropriate aqueous work-up, such as quenching with water

and extracting with an organic solvent.

Dry the organic phase, concentrate, and purify the product as needed.[7]

Biological and Toxicological Information
While specific studies on the biological signaling pathways of 1-(benzyloxy)-4-
(bromomethyl)benzene are limited, research on related compounds provides valuable

insights.

Potential Biological Activity
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The "benzyloxybenzyl" moiety is a pharmacophore of interest in drug discovery. For instance,

N-(4-(benzyloxy)benzyl)-4-aminoquinolines have demonstrated antimycobacterial activity.[8]

Additionally, compounds containing a benzyloxyphenyl group have been shown to modulate

the slow inactivation of sodium channels, suggesting a potential role in neuroscience research.

[9]

Toxicological Profile of Related Compounds
Benzyl halides, as a class, are known for their reactivity and potential toxicity. Benzyl bromide

is a strong lachrymator and irritant to the eyes, skin, and respiratory system.[7] Studies on

benzyl chloride and benzyl bromide have indicated genotoxic potential, including the induction

of DNA damage, mutagenicity in bacteria, and sister chromatid exchanges in mammalian cells.

[5] This reactivity is attributed to their ability to act as alkylating agents.

Visualizations
Synthetic Utility Workflow
The following diagram illustrates the general workflow for utilizing 1-(benzyloxy)-4-
(bromomethyl)benzene as an alkylating agent in the synthesis of more complex molecules.
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Click to download full resolution via product page

Synthetic workflow using the target compound.

General Toxicity Pathway for Benzyl Halides
This diagram illustrates a generalized pathway for the potential toxicity of benzyl halides, based

on their reactivity as alkylating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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